Cas no 921814-00-8 (N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide)

N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide is a synthetic organic compound featuring a benzamide core linked to an oxindole moiety via an amide bond, with an isopropoxy substituent on the phenyl ring. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The oxindole group may confer binding affinity to kinase or receptor targets, while the isopropoxybenzamide fragment could enhance solubility and metabolic stability. The compound's well-defined synthetic route and modular structure allow for further derivatization, making it a versatile candidate for drug discovery and pharmacological research. Its purity and stability under standard conditions support reliable experimental reproducibility.
N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide structure
921814-00-8 structure
Product Name:N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide
CAS No:921814-00-8
MF:C18H18N2O3
MW:310.347124576569
CID:6530162
Update Time:2025-06-10

N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide
    • Benzamide, N-(2,3-dihydro-2-oxo-1H-indol-5-yl)-4-(1-methylethoxy)-
    • Inchi: 1S/C18H18N2O3/c1-11(2)23-15-6-3-12(4-7-15)18(22)19-14-5-8-16-13(9-14)10-17(21)20-16/h3-9,11H,10H2,1-2H3,(H,19,22)(H,20,21)
    • InChI Key: WSOCXRMNPWMCRG-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)C1=CC=C(OC(C)C)C=C1

Experimental Properties

  • Density: 1.254±0.06 g/cm3(Predicted)
  • Boiling Point: 453.7±45.0 °C(Predicted)
  • pka: 13.37±0.20(Predicted)

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Additional information on N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide (CAS No. 921814-00-8)

N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide, with the CAS number 921814-00-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities. The presence of both indole and benzamide moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for indole-based compounds has surged due to their potential applications in treating various health conditions. Researchers have focused on N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide for its unique pharmacokinetic properties, including its ability to modulate protein-protein interactions. This aligns with the growing interest in small molecule inhibitors and their role in precision medicine. The compound's CAS no. 921814-00-8 is frequently searched in academic databases, reflecting its relevance in contemporary studies.

The synthesis of N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide involves multi-step organic reactions, including amide coupling and etherification. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and reproducibility. These details are critical for researchers exploring its structure-activity relationships (SAR), a topic frequently queried in scientific forums.

One of the most discussed applications of CAS no. 921814-00-8 is its potential as a kinase inhibitor. Kinases play a pivotal role in cell signaling, and their dysregulation is linked to numerous diseases. The compound's ability to selectively inhibit certain kinases has made it a subject of interest in cancer research and autoimmune disorder studies. This aligns with the broader trend of targeting signal transduction pathways in drug discovery.

Another area where N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide shows promise is in neuropharmacology. Indole derivatives are known to interact with neurotransmitter systems, and this compound's unique structure may offer advantages in developing central nervous system (CNS) therapeutics. Questions about its blood-brain barrier permeability and metabolic stability are commonly raised in research discussions, highlighting its potential for neurological drug development.

From a commercial perspective, the compound's CAS no. 921814-00-8 is often listed in chemical catalogs, with suppliers emphasizing its high purity and research-grade quality. The growing demand for custom synthesis and bulk quantities of this compound reflects its expanding applications. Additionally, its patent status and intellectual property landscape are topics of interest for pharmaceutical companies investing in novel therapeutics.

In conclusion, N-(2-oxo-2,3-dihydro-1H-indol-5-yl)-4-(propan-2-yloxy)benzamide (CAS No. 921814-00-8) represents a versatile and highly studied compound in modern chemistry and pharmacology. Its potential in drug discovery, kinase inhibition, and neuropharmacology makes it a valuable subject for ongoing research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of medicinal chemistry and therapeutic innovation.

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